1-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetyl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C14H18N4O3/c15-14(21)11-2-1-7-17(11)13(20)8-18-12(19)6-5-10(16-18)9-3-4-9/h5-6,9,11H,1-4,7-8H2,(H2,15,21)
• InChI Key: OLROHIOZEJWCCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CN2C(=O)C=CC(=N2)C3CC3)C(=O)N
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol

Description

1-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetyl)pyrrolidine-2-carboxamide is a chemical compound that has garnered attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Reactions

• A general route for synthesizing a novel class of pyridazin-3-one derivatives was established, showing the versatility of pyridazine derivatives in organic synthesis. These compounds were formed in excellent yield and have potential utility in the synthesis of fused azines, showcasing the chemical diversity and synthetic applicability of such compounds in creating complex molecules (Ibrahim & Behbehani, 2014).

Antimicrobial and Antioxidant Activities

• Novel pyridine and fused pyridine derivatives have been synthesized, with some showing antimicrobial and antioxidant activity. This indicates the potential of pyridazine derivatives in developing new antimicrobial agents, which could address the growing concern of antibiotic resistance (Flefel et al., 2018).

Anti-inflammatory and Analgesic Activities

• Research into pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from compounds related to pyridazine, showed good antibacterial and antifungal activities. This suggests the potential of pyridazine derivatives in developing new classes of anti-inflammatory agents (Hossan et al., 2012).

Analgesic and Antiparkinsonian Activities

• Substituted pyridine derivatives prepared from related compounds have demonstrated good analgesic and antiparkinsonian activities. This highlights the therapeutic potential of pyridazine derivatives in the treatment of chronic pain and Parkinson's disease, offering new avenues for medication development (Amr et al., 2008).

Synthetic Utility and Biological Activity

• The synthesis and evaluation of pyridothienopyrimidines and pyridothienotriazines, involving reactions of related compounds, have demonstrated their antimicrobial activities. Such studies underscore the synthetic utility of pyridazine derivatives and their relevance in discovering new compounds with biological activities (Abdel-rahman et al., 2002).